N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H24N4OS/c1-15-6-5-8-18(16(15)2)25-12-10-24(11-13-25)14-20(26)23-21-22-17-7-3-4-9-19(17)27-21/h3-9H,10-14H2,1-2H3,(H,22,23,26)
• InChI Key: RMHPMFKHLSYKKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC(=O)NC3=NC4=CC=CC=C4S3)C
• Molecular Formula: C21H24N4OS
• Molecular Weight: 380.5 g/mol

Description

N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide, also known as BZP, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. BZP belongs to the class of piperazine derivatives and is structurally similar to amphetamine.

Mechanism of Action

The exact mechanism of action of N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide also acts as a non-selective monoamine agonist, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has been shown to increase locomotor activity and induce hyperthermia in animal models. It has also been shown to increase heart rate and blood pressure in humans. N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has been found to have a half-life of approximately 4-6 hours in humans.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide in lab experiments is its structural similarity to amphetamine, which allows for comparisons to be made between the two compounds. However, one limitation is that N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has not been extensively studied in humans, and its long-term effects are not well understood.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its potential use as a cognitive enhancer. Further research is also needed to understand the long-term effects of N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide use and its potential for abuse.
In conclusion, N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models and has potential for use in the treatment of ADHD and narcolepsy. N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide's mechanism of action is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. While there are advantages to using N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide in lab experiments, its long-term effects and potential for abuse are not well understood. Further research is needed to fully understand the potential of N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide in medicine.

Synthesis Methods

N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide can be synthesized by reacting 2-aminobenzothiazole with 4-(2,3-dimethylphenyl)piperazine in the presence of acetic anhydride. The reaction yields N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide as a white crystalline solid with a melting point of 188-190°C.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. N-1,3-benzothiazol-2-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.